Cas no 13130-79-5 (1-Bromoisoquinolin-3-amine)

• Product Name: 1-Bromoisoquinolin-3-amine
• CAS No: 13130-79-5
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD00102193
• CID: 49052
• PubChem ID: 289845
• Update Time: 2025-06-07

1-Bromoisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Bromoisoquinolin-3-amine
• 1-BROMOISOQUINOLIN-3-YLAMINE
• 1-BROMOISOQUINOLINE-3-AMINE
• 3-AMINO-1-BROMOISOQUINOLINE
• 3-Amino-1-bromo-isoquinoline
• 1-Bromo-3-isoquinolinamine
• 1-BroMo-iso-3-aMino-quinoline
• 3-Amino-1-bromoisoquinoline 98%
• 3-AMino-1-broMoisoquinoline, 97+%
• CS-0060672
• PS-5177
• MFCD00102193
• 1-Bromo-3-aminoisoquinoline
• W-205338
• 13130-79-5
• DTXSID50302622
• AKOS016007466
• SY128071
• EN300-203749
• InChI=1/C9H7BrN2/c10-9-7-4-2-1-3-6(7)5-8(11)12-9/h1-5H,(H2,11,12
• FT-0607534
• Z1269151211
• A806239
• NSC-152177
• SCHEMBL303815
• V10165
• 3-isoquinolinamine, 1-bromo-
• NSC152177
• 1-bromanylisoquinolin-3-amine
• 1-Bromo-3-isoquinolinamine #
• AC-907/25014232
• DB-004223

• MDL： MFCD00102193
• Inchi： 1S/C9H7BrN2/c10-9-7-4-2-1-3-6(7)5-8(11)12-9/h1-5H,(H2,11,12)
• InChI Key： PSQUIUNIVDKHJK-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2C=C(N)N=1

Computed Properties

• Exact Mass: 221.97900
• Monoisotopic Mass: 221.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Color/Form: Tawny powder
• Density: No data available
• Melting Point: 144 °C
• Boiling Point: 387.8°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.732
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 38.91000
• LogP: 3.16070
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Vapor Pressure: No data available

1-Bromoisoquinolin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H302 (16.67%) H312 (16.67%) H315 (100%)
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C